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Compound of Interest

Compound Name: DL-AP3

Cat. No.: B129957 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with DL-AP3 (DL-2-Amino-3-

phosphonopropionic acid). The following procedures are designed to ensure the safe handling,

storage, and disposal of this compound.

Hazard Identification and Quantitative Data
DL-AP3 is classified as a hazardous substance and can cause irritation to the skin, eyes, and

respiratory system[1]. It is a white to light brown solid powder that has poor water solubility[1]

[2]. While primarily an irritant, it may also emit corrosive or poisonous fumes under certain

conditions[1].
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Property Value Source

CAS Number 20263-06-3 [2][3][4]

Molecular Formula C3H8NO5P [2][4]

Molecular Weight 169.07 g/mol [2]

Appearance
White to almost white/light

brown powder
[1][2]

Melting Point 227-229 °C [2][3]

Solubility
Slightly soluble in water (with

heating)
[2][5]

Hazard Codes Xi (Irritant) [2][3]

Risk Statements
R36/37/38 (Irritating to eyes,

respiratory system and skin)
[2]

Hazard Statements

H315, H319, H335 (Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation)

[2]

Personal Protective Equipment (PPE)
To mitigate the risks of exposure, the following personal protective equipment is mandatory

when handling DL-AP3.

Recommended PPE for Handling DL-AP3
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Protection Level Equipment Specifications

Respiratory Protection
Air-purifying respirator with a

particulate filter (N95 or better)

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Essential to prevent eye

irritation from airborne

particles[1]. A face shield

should be used in addition to

goggles when there is a

significant risk of splashing[6].

Skin and Body Protection Laboratory coat
Should be worn at all times in

the laboratory.

Chemical-resistant apron

Recommended when handling

larger quantities or when there

is a risk of spills.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Select gloves that have been

tested to relevant standards

(e.g., EN 374 in Europe, F739

in the US)[1]. Inspect gloves

for any signs of degradation

before use.

Footwear Closed-toe shoes

Required for all laboratory

work. Chemical-resistant boots

are recommended if large

quantities are being

handled[7].

Operational and Disposal Plans
Adherence to the following procedural steps for handling, storage, and disposal is critical for

ensuring a safe laboratory environment.
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Experimental Protocol: Safe Handling of DL-AP3
Preparation and Engineering Controls:

Always handle DL-AP3 in a well-ventilated area[1].

For weighing and preparing solutions, use a certified chemical fume hood or a powder

containment hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Handling the Compound:

Avoid all personal contact with the substance, including inhalation of dust[1].

Use dry clean-up procedures to avoid generating dust[1].

Do not eat, drink, or smoke in the area where DL-AP3 is being handled[1].

Wash hands thoroughly with soap and water after handling, even if gloves were worn[1].

Storage:

Store in a tightly sealed, properly labeled container[1].

Recommended storage temperature is between 0-6°C[2][3].

Store away from incompatible materials, particularly oxidizing agents such as nitrates and

chlorine bleaches, as this may pose an ignition risk[1].

Spill Management Protocol
Minor Spills:

Immediately alert others in the vicinity.

Wear the appropriate PPE, including a respirator, gloves, and eye protection[1].
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Clean up the spill using dry methods (e.g., sweeping, vacuuming with a HEPA-filtered

vacuum) to avoid creating dust[1].

Place the collected material into a clean, dry, sealable, and labeled container for

disposal[1].

Major Spills:

Evacuate the immediate area and notify laboratory personnel.

Alert emergency responders, providing them with the location and nature of the hazard[1].

Prevent the spilled material from entering drains or water courses[1].

Only personnel trained in hazardous spill response should attempt to clean up a major

spill.

Disposal Plan
Waste Disposal:

Dispose of DL-AP3 and any contaminated materials (e.g., gloves, wipes) as hazardous

chemical waste.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.

Potential disposal methods include burial in a licensed landfill or incineration in a licensed

facility[1].

Container Decontamination:

Empty containers should be decontaminated before disposal.

Observe all label safeguards until the containers are cleaned and destroyed[1].

Workflow and Pathway Visualizations
The following diagrams illustrate the logical workflow for safely handling DL-AP3.
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Caption: Workflow for the safe handling of DL-AP3 from preparation to disposal.
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Caption: Decision logic for selecting appropriate PPE when handling DL-AP3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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